Cas no 1393442-39-1 (1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile)

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile structure
1393442-39-1 structure
Product Name:1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
CAS No:1393442-39-1
MF:C12H12N4
MW:212.25048160553
CID:3036502
Update Time:2023-08-10

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
    • 1-cyclopentylbenzotriazole-5-carbonitrile
    • V2946
    • Inchi: 1S/C12H12N4/c13-8-9-5-6-12-11(7-9)14-15-16(12)10-3-1-2-4-10/h5-7,10H,1-4H2
    • InChI Key: QDCIBDZLIWBJHQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C#N)=CC=2N=N1)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 301
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM320718-10g
1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1 95%
10g
$341 2021-06-17
Chemenu
CM320718-25g
1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1 95%
25g
$604 2021-06-17
Chemenu
CM320718-10g
1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1 95%
10g
$341 2023-03-05
Chemenu
CM320718-25g
1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1 95%
25g
$604 2023-03-05
Enamine
EN300-6750708-0.05g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
0.05g
$707.0 2023-05-30
Enamine
EN300-6750708-0.1g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
0.1g
$741.0 2023-05-30
Enamine
EN300-6750708-0.25g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
0.25g
$774.0 2023-05-30
Enamine
EN300-6750708-0.5g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
0.5g
$809.0 2023-05-30
Enamine
EN300-6750708-1.0g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
1g
$842.0 2023-05-30
Enamine
EN300-6750708-2.5g
1-cyclopentyl-1H-1,2,3-benzotriazole-5-carbonitrile
1393442-39-1
2.5g
$1650.0 2023-05-30

1-Cyclopentyl-1,2,3-benzotriazole-5-carbonitrile Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd